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Compound of Interest

Compound Name: YAP activator PY-60

Cat. No.: B8195906 Get Quote

This document provides immediate safety, handling, and disposal protocols for the YAP
activator PY-60, designed for researchers, scientists, and drug development professionals.

Adherence to these guidelines is crucial for ensuring laboratory safety and maintaining the

integrity of experimental procedures.

Personal Protective Equipment (PPE)
Note on Conflicting Safety Information: Safety Data Sheets (SDS) from different suppliers for

PY-60 present conflicting hazard information. The SDS from MedchemExpress states that PY-

60 is not a hazardous substance or mixture[1]. Conversely, information from Selleck Chemicals

describes PY-60 as "Toxic" and containing a "pharmaceutically active ingredient"[2]. Therefore,

it is imperative to consult the specific SDS provided by your supplier before handling this

compound and to err on the side of caution by implementing comprehensive safety measures.

Based on a conservative approach due to the conflicting information, the following PPE is

recommended:
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PPE Category Item Specifications

Eye Protection Safety Glasses or Goggles
Must be worn at all times in the

laboratory.

Hand Protection Nitrile Gloves

Standard laboratory-grade.

Change gloves immediately if

contaminated.

Body Protection Laboratory Coat
To be worn over personal

clothing.

Respiratory Protection

Not generally required if

handled in a well-ventilated

area.

Use a fume hood if creating

aerosols or handling large

quantities.

Handling and Storage Protocols
Proper handling and storage are vital to maintain the stability of PY-60 and ensure the safety of

laboratory personnel.

Handling:

Avoid direct contact with skin and eyes[1].

Prevent the formation of dust and aerosols[1].

Ensure adequate ventilation in the handling area. Use of a chemical fume hood is

recommended, especially when handling the powdered form or preparing stock solutions.

Wash hands thoroughly after handling.

Storage: PY-60 should be stored under the following conditions to ensure its stability:
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Form Storage Temperature Duration

Powder -20°C 3 years

4°C 2 years

In solvent -80°C 2 years

-20°C 1 year

Source: MedchemExpress[1]

Keep the container tightly sealed in a cool, well-ventilated area, and protect it from direct

sunlight and sources of ignition[1].

Disposal Plan
All waste materials contaminated with PY-60 should be treated as chemical waste.

Procedure:

Segregation: Collect all PY-60 waste, including empty containers, contaminated labware

(e.g., pipette tips, tubes), and unused solutions, in a designated and clearly labeled

hazardous waste container.

Containerization: Use a leak-proof and sealable container compatible with the waste

material.

Labeling: The waste container must be labeled as "Hazardous Waste" and include the full

chemical name ("YAP activator PY-60"). Do not use abbreviations.

Disposal: Arrange for disposal through your institution's Environmental Health and Safety

(EHS) office. Follow all local, state, and federal regulations for hazardous waste disposal.

Under no circumstances should PY-60 or its waste be disposed of down the drain.

Experimental Protocol: In Vitro YAP Activation
Assay
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This protocol outlines a general procedure for treating cultured cells with PY-60 to activate YAP

signaling.

Materials:

PY-60 (powder or stock solution in DMSO)

Cell line of interest (e.g., HEK293T, MCF10A)

Appropriate cell culture medium and supplements

Phosphate-buffered saline (PBS)

Assay-specific reagents (e.g., luciferase reporter assay kit, lysis buffer for western blotting)

Procedure:

Cell Seeding: Plate cells at a desired density in a multi-well plate and allow them to adhere

and grow overnight.

PY-60 Preparation: Prepare a stock solution of PY-60 in DMSO. Further dilute the stock

solution in cell culture medium to achieve the desired final concentrations. It is

recommended to perform a dose-response experiment (e.g., 0.1, 1, 5, 10, 25 µM) to

determine the optimal concentration for your cell line. PY-60 has been shown to induce

luciferase activity in 293A-TEAD-LUC cells with an EC50 of 1.5-1.6 μM[3].

Cell Treatment: Remove the existing medium from the cells and replace it with the medium

containing the various concentrations of PY-60. Include a vehicle control (medium with the

same concentration of DMSO used for the highest PY-60 concentration).

Incubation: Incubate the cells for a predetermined period (e.g., 6, 12, 24 hours) to allow for

YAP activation.

Downstream Analysis: Following incubation, lyse the cells and proceed with your chosen

downstream analysis to measure YAP activity. This can include:

Reporter Assays: Measure the activity of a YAP/TAZ-responsive reporter (e.g., TEAD-

luciferase).
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Gene Expression Analysis (RT-qPCR): Quantify the mRNA levels of known YAP target

genes, such as CTGF and CYR61.

Western Blotting: Analyze the phosphorylation status and subcellular localization of YAP.

YAP Signaling Pathway Diagram
The following diagram illustrates the canonical Hippo-YAP signaling pathway and the point of

intervention for PY-60. In the "OFF" state of the Hippo pathway, unphosphorylated YAP

translocates to the nucleus, binds to TEAD transcription factors, and activates gene expression

related to cell proliferation and survival. PY-60 activates YAP by targeting and antagonizing

Annexin A2 (ANXA2), which normally represses YAP activity[3].
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Caption: Simplified Hippo-YAP signaling pathway and the mechanism of action of PY-60.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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